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Compound of Interest

Compound Name: Daminozide

Cat. No.: B1669788

An essential guide for laboratory professionals on the safe handling, personal protective
equipment (PPE), and disposal protocols for Daminozide. This document provides immediate,
procedural, and step-by-step guidance to ensure the safety of researchers, scientists, and drug
development professionals.

Daminozide is a plant growth regulator used in horticultural settings.[1] In the laboratory, it is
crucial to handle this compound with care due to its potential health hazards. This guide
outlines the necessary personal protective equipment (PPE), handling procedures, and
emergency protocols to minimize exposure and ensure a safe research environment.

Key Hazards of Daminozide

Daminozide is classified as a hazardous substance.[2] It is suspected of causing cancer and
can cause serious eye and skin irritation.[3] Key hazards include:

» Carcinogenicity: Suspected of causing cancer.[3] The EPA has classified daminozide and its
metabolite UDMH as probable human carcinogens based on tumors in laboratory animals.[4]

o Eye Irritation: Causes moderate to serious eye irritation.
o Skin Irritation: May cause skin irritation.

o Harmful if Swallowed or Inhaled: Can be harmful if ingested or if dust is inhaled.
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Personal Protective Equipment (PPE) for

Daminozide

The following table summarizes the recommended PPE for handling Daminozide in a

laboratory setting. Adherence to these guidelines is critical to prevent exposure.

Eye/Face _ . Respiratory
Task , Hand Protection  Body Protection .
Protection Protection
A NIOSH-
o Safety glasses Chemical- approved
Weighing and o ) ) Lab coat or )
] with side shields resistant gloves ] respirator for
Preparing ] o chemical- ]
] or chemical (e.g., nitrile, ) dusts if not
Solutions resistant apron. _
splash goggles. neoprene). handled in a
fume hood.
Use in a well-
Handling Open Chemical splash Chemical- ventilated area or
. . Lab coat.
Containers goggles. resistant gloves. under a fume
hood.
_ _ A NIOSH-
Chemical splash Heavy-duty, Chemical-
. . . . . approved
Cleaning Spills goggles and a chemical- resistant suit or ) )
_ _ respirator with a
face shield. resistant gloves. coveralls. ) ]
particulate filter.
Not generally
Disposing of Safety glasses Chemical- required if waste
o ) ) Lab coat. )
Waste with side shields.  resistant gloves. is properly
contained.

Standard Operating Procedures for Handling
Daminozide

1. Preparation and Weighing:

» Always handle Daminozide in a well-ventilated area, preferably within a chemical fume hood

to avoid dust inhalation.
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o Before handling, ensure all required PPE is clean, in good condition, and worn correctly.
e Use a dedicated scoop or spatula for weighing.

o Clean the weighing area and equipment immediately after use.

2. Dissolving and Mixing:

» When preparing solutions, add the solid Daminozide to the solvent slowly to avoid
splashing.

e If heating is required, do so in a fume hood and monitor the process to prevent the release of
vapors.

o Clearly label all containers with the chemical name, concentration, date, and hazard
information.

3. Post-Handling:

e Wash hands thoroughly with soap and water after handling Daminozide, even if gloves were

worn.

 Remove PPE carefully to avoid contaminating your skin or clothing. Wash the outside of
gloves before removing them.

o Contaminated clothing should be removed immediately and laundered separately from other
lab wear. Leather items cannot be decontaminated and should be discarded.

Emergency Procedures
First Aid:
o Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding

the eyelids open. Remove contact lenses after the first 5 minutes and continue rinsing. Seek
medical attention.

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap
and water. Seek medical attention if irritation persists.
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 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person
is not breathing, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Spill Response:

A systematic approach is crucial when dealing with a Daminozide spill to ensure personnel
safety and minimize environmental contamination.

Click to download full resolution via product page

Workflow for responding to a Daminozide spill.

Disposal Plan

All Daminozide waste, including contaminated materials and rinsate, must be treated as
hazardous waste.

» Solid Waste: Collect solid Daminozide waste and contaminated materials (e.g., paper
towels, gloves) in a clearly labeled, sealed container.

» Liquid Waste: Collect Daminozide solutions in a labeled, sealed, and chemical-resistant
container.

» Disposal: All waste must be disposed of in accordance with local, state, and federal
regulations. Do not dispose of Daminozide down the drain or in the regular trash. Contact
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your institution's environmental health and safety department for specific disposal
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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